Cas no 960511-32-4 (avicularin)

• Product Name: avicularin
• CAS No: 960511-32-4
• MF: C₂₀H₁₈O₁₁
• MW: 434.350327014923
• CID: 2081373
• PubChem ID: 11968848
• Update Time: 2025-04-21

avicularin Chemical and Physical Properties

Names and Identifiers

• avicularin
• Polystachoside
• quercetin 3-O-alpha-arabinofuranoside
• quercetin 3-O-alpha-D-arabofuranoside
• quercetin-3-alpha-arabinofuranoside
• quercetin-3-O-alpha-D-arabinofuranoside
• quercetin-3-O-alpha-L-arabinoside
• quercetin-3-O-arabinoside
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-chromen-3-yl alpha-D-arabinofuranoside
• Q27137794
• 960511-32-4
• SCHEMBL181203
• Quercetin 3-O-alpha-D-arabinofuranoside
• 3-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one
• CHEBI:69457
• DTXSID901293900
• Quercetin 3-O-I+/--D-arabinofuranoside

• Inchi： 1S/C20H18O11/c21-6-13-15(26)17(28)20(30-13)31-19-16(27)14-11(25)4-8(22)5-12(14)29-18(19)7-1-2-9(23)10(24)3-7/h1-5,13,15,17,20-26,28H,6H2/t13-,15-,17+,20-/m1/s1
• InChI Key： BDCDNTVZSILEOY-FWYGIPPASA-N
• SMILES： O1[C@@H]([C@H]([C@@H]([C@H]1CO)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=C(C=1)O)O)O)O)=O

Computed Properties

• Exact Mass: 434.08491139g/mol
• Monoisotopic Mass: 434.08491139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 186Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides